Cas no 887650-05-7 (Lyn-IN-1)

• Product Name: Lyn-IN-1
• CAS No: 887650-05-7
• Molecular Formula: C₃₀H₃₁F₃N₈O
• Molecular Weight: 576.615355730057
• MDL: MFCD11973647
• CID: 69349
• PubChem ID: 24853523

Lyn-IN-1 Properties

Names and Identifiers

• Bafetinib
• N-[3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide
• (S)-N-(3-(5,5'-Bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)-pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
• 4-[[(3S)-3-(dimethylamino)pyrrolidin-1-yl]methyl]-N-[4-methyl-3-[(5-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide
• Bafetinib (INNO-406,NS-187)
• BAFETINIB(INNO-406)
• INNO-406,NS-187,Bafetinib
• QCR-131
• Lyn-IN-1
• (S)-N-(3-(5,5'-bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
• BCPP000355
• isomer of bafetinib
• Bafetinib analogBafetinib analog
• SCHEM
• N-[3-([5,5′-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide (ACI)
• CS-0191
• AKOS005145758
• AC-26967
• HY-12039
• F77585
• Lyn-IN-1 (Synonyms: Bafetinib analog)?
• BCP9000374
• SCHEMBL14698142
• Benzamide,N-[3-([5,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)-
• NCGC00346514-07
• NCGC00346514-09
• 887650-05-7
• AS-75179
• NSC-773263
• EX-A2862
• BCP01377
• SW220217-1
• NSC773263
• NCGC00346514-01
• BCP9000375
• INNO-406;NS-187
• N-(3-{[5,5'-BIPYRIMIDIN]-2-YLAMINO}-4-METHYLPHENYL)-4-{[(3S)-3-(DIMETHYLAMINO)PYRROLIDIN-1-YL]METHYL}-3-(TRIFLUOROMETHYL)BENZAMIDE
• ZOPBZHLJXQAQON-VWLOTQADSA-N
• Q-101401
• (S)-N-(3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
• Bafetinib analog

• MDL： MFCD11973647
• InChIKey： ZOPBZHLJXQAQON-VWLOTQADSA-N
• Inchi： 1S/C30H31F3N8O/c1-19-4-7-24(11-27(19)39-29-36-14-23(15-37-29)22-12-34-18-35-13-22)38-28(42)20-5-6-21(26(10-20)30(31,32)33)16-41-9-8-25(17-41)40(2)3/h4-7,10-15,18,25H,8-9,16-17H2,1-3H3,(H,38,42)(H,36,37,39)/t25-/m0/s1
• SMILES： C(N1CC[C@H](N(C)C)C1)C1C=CC(C(=O)NC2C=CC(C)=C(NC3N=CC(C4C=NC=NC=4)=CN=3)C=2)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 576.25700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 8
• Monoisotopic Mass: 576.25729213 g/mol
• Heavy Atom Count: 42
• Complexity: 864
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 99.2
• Molecular Weight: 576.6

Experimental Properties

• LogP: 5.47650
• PSA: 99.17000
• Density: 1.36

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class